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Compound of Interest

Compound Name: 3-Methoxycatechol

Cat. No.: B1210430

An In-depth Technical Guide to the Safety and Handling of 3-Methoxycatechol
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-methoxycatechol
(CAS No. 934-00-9), also known as pyrogallol monomethyl ether.[1][2][3] It is intended for
laboratory personnel and professionals in drug development who may handle this chemical.

Hazard Identification and Classification

3-Methoxycatechol is classified as a hazardous chemical.[1] It is crucial to understand its
potential dangers before handling.

GHS Classification:
o Skin Corrosion/Irritation: Category 2 - Causes skin irritation.[1][3]
» Serious Eye Damage/Eye Irritation: Category 2A/2 - Causes serious eye irritation.[1][3]

o Specific Target Organ Toxicity (Single Exposure): Category 3 - May cause respiratory
irritation.[1][3]

o Acute Toxicity (Oral, Dermal, Inhalation): Some safety data sheets also classify it as harmful
if swallowed, in contact with skin, or if inhaled.
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Signal Word: Warning[1][3]

Hazard Statements:

H315: Causes skin irritation.[2][3][4]

H319: Causes serious eye irritation.[2][3][4]

H335: May cause respiratory irritation.[3][4]

H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled.

Physical and Chemical Properties

Understanding the physical and chemical properties of 3-methoxycatechol is essential for

safe handling and storage.

Property Value

Appearance Light brown solid[1]

Odor Odorless[1]

Molecular Formula C7H803[2]

Molecular Weight 140.1 g/mol

Melting Point 39-43°C/102.2 -109.4 °F[1]

Boiling Point 146 - 147 °C/ 294.8 - 296.6 °F @ 15 mmHg[1]
Flash Point > 110 °C /> 230 °F[1]

Solubility Soluble in Dimethylformamide (DMF), Dimethyl

sulfoxide (DMSO), and Ethanol.[5]

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to minimize exposure and

ensure laboratory safety.
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Handling:
e Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[2][6]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, a laboratory coat, and safety glasses with side-shields or goggles.[2][6]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2] Do not eat,
drink, or smoke in areas where the chemical is handled or stored.

e Avoid Contact: Avoid contact with skin, eyes, and clothing.[2]

e Avoid Inhalation: Avoid breathing dust, fumes, or vapors.[2][3]

Storage:

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2]
e Incompatible Materials: Store away from strong oxidizing agents and strong bases.[1]

o Conditions: Some sources recommend refrigeration and storage under an inert gas.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are essential to prevent exposure.
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Control Parameter

Recommendation

Engineering Controls

Work in a well-ventilated area. A chemical fume
hood is recommended. Ensure eyewash
stations and safety showers are readily

accessible.[2]

Eye/Face Protection

Wear safety glasses with side-shields or tightly
fitting safety goggles (conforming to EN166 or

equivalent).[2]

Hand Protection

Wear chemical-resistant gloves (e.g., nitrile

rubber). Inspect gloves before use.[2]

Skin and Body Protection

Wear a laboratory coat or other protective

clothing to prevent skin contact.[2]

Respiratory Protection

If engineering controls are insufficient, use a
NIOSH/MSHA-approved respirator. For dust, a

dust mask or respirator is recommended.

First Aid and Emergency Procedures

In the event of exposure or an accident, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Measures

Move the victim to fresh air and keep them at
rest in a position comfortable for breathing. If the
person feels unwell, call a POISON CENTER or
doctor.[1][2]

Inhalation

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) ) )
clothing and wash it before reuse. If skin

irritation occurs, seek medical advice.[1][2][3]

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to

Eye Contact do. Continue rinsing for at least 15 minutes. If
eye irritation persists, get medical
advice/attention.[1][2]

Do NOT induce vomiting. Rinse mouth with
Ingestion water. If the person feels unwell, call a POISON
CENTER or doctor.[2][6]

Fire-Fighting Measures:

e Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[7]

» Specific Hazards: Thermal decomposition can release irritating gases and vapors, including
carbon monoxide and carbon dioxide.[1]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1]

Accidental Release Measures:

e Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment.[1]
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o Containment and Cleaning: Sweep up the solid material and place it into a suitable container
for disposal. Avoid generating dust.[1]

e Environmental Precautions: Do not let the product enter drains or waterways.[3]

Toxicological Information

While comprehensive toxicological data is limited, the primary hazards are irritation to the skin,
eyes, and respiratory system.[1][3] Some studies in animal models have investigated its role in
carcinogenesis, but the direct relevance to human health is not fully established.[5][8]

Experimental Protocols and Methodologies

The following represents a generalized experimental workflow for handling 3-methoxycatechol
in a research setting, emphasizing safety.
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General Laboratory Workflow for Handling 3-Methoxycatechol
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Caption: General Laboratory Workflow
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Emergency Response Decision Making

The following diagram outlines a logical decision-making process for responding to a 3-
methoxycatechol spill.
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Decision Tree for 3-Methoxycatechol Spill Response
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Caption: Spill Response Decision Tree
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This guide is intended to provide a thorough overview of the safety and handling precautions
for 3-methoxycatechol. Always refer to the most current Safety Data Sheet (SDS) provided by
your supplier for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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